Cas no 86520-95-8 (4-ethynyl-2,6-dimethylpyridine)

4-ethynyl-2,6-dimethylpyridine structure
86520-95-8 structure
Product Name:4-ethynyl-2,6-dimethylpyridine
CAS No:86520-95-8
MF:C9H9N
MW:131.174462080002
CID:1119566
PubChem ID:13081748
Update Time:2025-09-24

4-ethynyl-2,6-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

    • 4-ethynyl-2,6-dimethyl-Pyridine
    • 4-Ethynyl-2,6-dimethylpyridine
    • Pyridine, 4-ethynyl-2,6-dimethyl- (9CI)
    • EN300-1699508
    • GADAGOMYXYMHKZ-UHFFFAOYSA-N
    • SCHEMBL3720436
    • CS-0236268
    • AKOS006306656
    • 86520-95-8
    • DTXSID80517606
    • DB-316598
    • 4-ethynyl-2,6-dimethylpyridine
    • Inchi: 1S/C9H9N/c1-4-9-5-7(2)10-8(3)6-9/h1,5-6H,2-3H3
    • InChI Key: GADAGOMYXYMHKZ-UHFFFAOYSA-N
    • SMILES: N1C(C)=CC(C#C)=CC=1C

Computed Properties

  • Exact Mass: 131.073499291g/mol
  • Monoisotopic Mass: 131.073499291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 12.9Ų

4-ethynyl-2,6-dimethylpyridine Pricemore >>

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Enamine
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